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Compound of Interest

Benzoic acid, 5-amino-2-
Compound Name:

(pentyloxy)-
CAS No.: 13737-91-2
Cat. No.: B1666661

Get Quote

Executive Summary

5-amino-2-(pentyloxy)benzoic acid represents a classic amphiphilic pharmacophore. Its
solubility behavior is governed by a "push-pull" mechanism: the hydrophilic zwitterionic core
(amine/carboxylic acid) competes with the lipophilic pentyl ether tail. Unlike its parent
compound (5-aminosalicylic acid), the pentyl chain drastically reduces aqueous solubility while
enhancing affinity for moderately polar organic solvents. This guide outlines the thermodynamic
drivers of this dissolution and provides a validated protocol for determining its precise solubility
limits, essential for optimizing crystallization and purification yields.

Molecular Profile & Solubility Mechanism
Structural Analysis

The molecule consists of three distinct solubility-determining domains:
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e The Zwitterionic Core: The C5-amino and C1-carboxylic acid groups can form strong
intermolecular hydrogen bonds (zwitterionic lattice), resulting in a high melting point and high
lattice energy.

e The Ether Linkage (C2): Acts as a hydrogen bond acceptor, improving solubility in protic
solvents.

e The Pentyl Tail (C5 Chain): A significant hydrophobic domain that disrupts water structure
(entropic penalty) but interacts favorably with non-polar solvents via Van der Waals forces.

Predicted Solubility Ranking (Derived from Homologous
Series)

Based on data for 5-aminosalicylic acid (5-ASA) and 5-amino-2-ethoxybenzoic acid, the
expected solubility hierarchy for the pentyloxy derivative is:
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Solvent Class

Representative
Solvents

Predicted Solubility

Mechanistic Driver

Disrupts zwitterionic

lattice; solvates both

Polar Aprotic DMSO, DMF, THF Very High
polar head and non-
polar tail.
H-bonding with
amine/acid; Pentyl tail
Polar Protic Methanol, Ethanol Moderate creates steric

hindrance compared
to 5-ASA.

Moderately Polar

Ethyl Acetate, Acetone

Moderate-High

"Sweet spot" for the
ether/ester
functionality; reduced

lattice energy penalty.

Higher than 5-ASA

due to pentyl chain,

Non-Polar Toluene, n-Heptane Low-Moderate
but polar head group
limits saturation.
Hydrophobic effect of
Aqueous Water (pH 7) Very Low the pentyl chain

dominates.

Thermodynamic Modeling

To accurately predict solubility (

) as a function of temperature (

), the Modified Apelblat Equation is the industry standard for this class of benzoic acid

derivatives.

The Apelblat Model

 : Mole fraction solubility of the solute.[1]
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 : Absolute temperature (Kelvin).[1][2][3][4]

» : Empirical parameters representing the non-ideality of the solution.
Thermodynamic Implications:
¢ Dissolution Enthalpy (

): Typically positive (endothermic).[5] Solubility increases with Temperature.[1]

 Dissolution Entropy (

): Positive.[3][5] The disorder increases as the crystal lattice breaks down, driven by the
flexible pentyl chain.

Visualization: Dissolution Dynamics

The following diagram illustrates the competing forces during the dissolution of 5-amino-2-
(pentyloxy)benzoic acid.
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Figure 1: Mechanistic pathway of dissolution. The solvent must overcome the zwitterionic
lattice energy (Red) using lipophilic interactions with the pentyl tail and H-bonding with the
head group.

Experimental Protocol: Gravimetric Determination

Since specific literature values are absent, you must generate self-validated data. This protocol
uses the Static Equilibrium Method, the gold standard for solubility publications in J. Chem.
Eng. Data.

Materials & Equipment

e Solute: 5-amino-2-(pentyloxy)benzoic acid (Purity > 99.0%, verified by HPLC).
e Solvents: HPLC Grade (Methanol, Ethanol, Acetone, Ethyl Acetate, Toluene).
o Apparatus: Jacketed glass vessel (50 mL) with magnetic stirring.

o Temp Control: Circulating water bath (Stability

K).

Workflow Diagram
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Figure 2: Standardized Static Equilibrium Workflow for solubility determination.

Step-by-Step Procedure

o Preparation: Add excess 5-amino-2-(pentyloxy)benzoic acid to 20 mL of solvent in the
jacketed vessel. The solution must remain turbid (solid present).

o Equilibration: Stir continuously for 24 hours at the target temperature (

).

o Note: Ensure the temperature is controlled to
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K to prevent supersaturation errors.

o Settling: Stop stirring and allow the suspension to settle for 2 hours. Maintain temperature.

o Sampling: Withdraw 2-5 mL of the supernatant using a syringe equipped with a 0.45 pm
PTFE filter.

o Critical: Pre-heat the syringe and filter to the solution temperature to prevent precipitation
during sampling.

¢ Quantification:

o Transfer the filtrate to a pre-weighed weighing dish (

)

o Weigh the dish + liquid (

).

o Evaporate solvent in a vacuum oven at 40°C until constant weight (

o Calculation:

Applications in Process Chemistry

Understanding this solubility profile enables the design of efficient purification processes:

o Cooling Crystallization: Due to the steep solubility curve (Apelblat behavior), dissolving in hot
Ethanol or Ethyl Acetate and cooling to 0-5°C will yield high recovery.

e Anti-Solvent Crystallization: Dissolve in a high-solubility solvent (THF or DMSO) and slowly
add Water (Anti-solvent). The hydrophobic pentyl tail will force precipitation rapidly as water
content increases.

o Impurity Rejection: The pentyl chain makes this molecule significantly more soluble in
Toluene than its polar impurities (e.g., inorganic salts or unreacted 5-aminosalicylic acid).
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Washing the crude solid with Toluene can remove lipophilic byproducts, while water washing
removes polar byproducts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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